Cas no 899977-94-7 (N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide
• CAS No: 899977-94-7
• MF: C₁₅H₁₁N₃O₆
• MW: 329.264343500137
• CID: 5500913
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzodioxol-5-yl)-N-(4-nitrophenyl)oxamide
• N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide

• Inchi： 1S/C15H11N3O6/c19-14(16-9-1-4-11(5-2-9)18(21)22)15(20)17-10-3-6-12-13(7-10)24-8-23-12/h1-7H,8H2,(H,16,19)(H,17,20)
• InChI Key： JXBGXVRTQXDXHG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)C(NC1=CC=C2OCOC2=C1)=O

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide

Recent Advances in the Study of N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide (CAS: 899977-94-7)

N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide (CAS: 899977-94-7) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxole and nitrophenyl moieties, has shown promising potential in various pharmacological applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic efficacy in disease models.

One of the key areas of research has been the compound's interaction with biological targets. Preliminary findings suggest that N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. This has sparked interest in its potential as a lead compound for the development of novel therapeutics. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize these interactions at the atomic level.

In addition to its biological activity, recent efforts have been directed towards improving the synthetic methodology for this compound. A study published in the Journal of Medicinal Chemistry reported an optimized, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is critical for scaling up production and facilitating further preclinical studies. The synthetic protocol emphasizes green chemistry principles, minimizing the use of hazardous reagents and solvents.

Pharmacokinetic and toxicological evaluations of N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide have also been a focus of recent investigations. In vivo studies in rodent models have demonstrated favorable absorption and distribution profiles, with moderate plasma half-life and good tissue penetration. However, challenges remain in addressing its metabolic stability and potential off-target effects, which are currently under investigation using advanced metabolomics and proteomics approaches.

The therapeutic potential of this compound is being explored in multiple disease contexts. Notably, a 2023 study in ACS Chemical Neuroscience reported its neuroprotective effects in models of Parkinson's disease, where it was shown to attenuate oxidative stress and mitochondrial dysfunction. Parallel research in the field of oncology has revealed its ability to modulate key signaling pathways in cancer cells, suggesting possible applications in combination therapies.

Looking forward, the research community anticipates several directions for further investigation. These include structure-activity relationship studies to optimize potency and selectivity, formulation development to improve bioavailability, and comprehensive safety profiling to support potential clinical translation. The unique chemical scaffold of N-(2H-1,3-benzodioxol-5-yl)-N'-(4-nitrophenyl)ethanediamide continues to offer exciting opportunities for medicinal chemistry innovation and drug discovery.